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Compound of Interest

Compound Name: (Z2)-alpha-Bisabolene

Cat. No.: B1231322

A Technical Guide to the Chemical Structure and Stereochemistry of (Z)-a-Bisabolene

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2)-a-Bisabolene is a naturally occurring sesquiterpene found in the essential oils of various
plants, including chamomile and ginger.[1] As a member of the bisabolene family, it is
distinguished by a specific stereochemical configuration that dictates its physical properties and
biological activity. This document provides a comprehensive technical overview of the chemical
structure, stereochemistry, physicochemical properties, and key experimental protocols related
to (Z)-a-bisabolene, intended for professionals in chemical research and drug development.

Chemical Structure and Nomenclature

(2)-a-Bisabolene is a 15-carbon isoprenoid, classified as a monocyclic sesquiterpene.[1] Its
structure consists of a cyclohexene ring substituted at position 1 with a methyl group and at
position 4 with a 6-methylhepta-2,5-dien-2-yl side chain.

e IUPAC Name: 1-methyl-4-[(2Z)-6-methylhepta-2,5-dien-2-yl]cyclohexene[1][2]
¢ Molecular Formula: CisHz4[1][2]

e Molecular Weight: Approximately 204.35 g/mol [1][2]
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e Synonyms: cis-0-Bisabolene, (Z)-a-Bisabilene[2]
o CAS Number: 29837-07-8[2]

The core structure is fundamental to its chemical reactivity, particularly the two double bonds in
the side chain and one in the cyclohexene ring, which are susceptible to reactions like
hydrogenation and oxidation.[1]

Stereochemistry

The stereochemistry of a-bisabolene is critical to its identity and is defined by two primary
features: the geometric isomerism of a double bond in the side chain and a chiral center on the
cyclohexene ring.

o Geometric Isomerism (E/Z): The "(Z)" designation in the name specifies the geometry of the
trisubstituted double bond within the heptadienyl side chain (C4=CS5 in the side chain). In the
(2)-isomer, the higher priority substituents on each carbon of the double bond are on the
same side of the bond axis. This is contrasted with the (E)-isomer, or trans-a-Bisabolene,
where they are on opposite sides.

o Chirality (R/S): The carbon atom at position 4 of the cyclohexene ring, where the side chain
is attached, is a stereocenter. This gives rise to two enantiomers:

o (4R,Z)-o-Bisabolene[3][4]
o (4S,2)-a-Bisabolene

The specific combination of these stereochemical features results in distinct molecules with
potentially different biological activities and physical properties. The IUPAC name for the (R)
enantiomer is (4R)-1-methyl-4-[(2Z)-6-methylhepta-2,5-dien-2-yl]cyclohexene.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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